Cas no 164648-32-2 (4-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methylbenzonitrile)

• Product Name: 4-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methylbenzonitrile
• CAS No: 164648-32-2
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 1344821
• PubChem ID: 18975934
• Update Time: 2025-04-20

4-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)methyl]-
• OZOHJPOTJVYPGE-UHFFFAOYSA-N
• 3-[(4-Cyanophenyl)methyl]-4,5-dihydro-5,5-dimethyl-1H-imidazol-2,4(3H)-dione
• 164648-32-2
• 4-[(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile
• AKOS000168975
• EN300-36676
• Z14479301
• SCHEMBL8122536
• 4-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methylbenzonitrile

• Inchi： 1S/C13H13N3O2/c1-13(2)11(17)16(12(18)15-13)8-10-5-3-9(7-14)4-6-10/h3-6H,8H2,1-2H3,(H,15,18)
• InChI Key： OZOHJPOTJVYPGE-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)NC(N1CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 243.10089
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 73.2